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Compound of Interest

Compound Name: Borussertib

Cat. No.: B606317 Get Quote

Borussertib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

Borussertib.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Borussertib powder?

Borussertib as a solid powder should be stored at -20°C.[1][2] Under these conditions, it is

stable for at least three to four years.[1][2][3]

Q2: How should I store Borussertib once it is dissolved in a solvent?

Stock solutions of Borussertib should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C or -20°C.[3][4][5] The stability of the solution depends on the storage

temperature.

Q3: What is the shelf-life of Borussertib stock solutions?

The shelf-life of Borussertib in solvent is dependent on the storage temperature. When stored

at -80°C, the solution is stable for up to 2 years.[3][4] If stored at -20°C, the stability is reduced

to 1 year, and some sources recommend a shorter period of 1 to 6 months.[3][4][5]
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Q4: In which solvent should I dissolve Borussertib?

Borussertib is soluble in DMSO.[2][5][6] It is recommended to use fresh, moisture-free DMSO

for the best solubility.[3]

Q5: What should I do if I observe precipitation when preparing a stock solution?

If precipitation occurs during the preparation of a stock solution, gentle heating at 37°C and/or

sonication can be used to aid dissolution.[4][5]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving

Borussertib

- Use of aged or moisture-

absorbed DMSO.- Insufficient

mixing.

- Use fresh, anhydrous DMSO.

[3]- Gently warm the solution to

37°C and/or use an ultrasonic

bath to aid dissolution.[5]

Reduced Compound Activity

- Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles).- Use of

expired stock solution.

- Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing.

[3][5]- Always use stock

solutions within the

recommended shelf-life (see

stability table below).

Inconsistent Experimental

Results

- Inconsistent concentration of

working solutions.-

Degradation of the compound

in the working solution.

- Prepare fresh working

solutions for each experiment

from a properly stored stock

solution.[4]- Ensure complete

dissolution of the stock

solution before preparing

working solutions.

Storage and Stability Data
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Form
Storage

Temperature
Stability Source

Powder -20°C 3 years [1][3]

Powder -20°C ≥ 4 years [2]

In DMSO -80°C 2 years [4]

In DMSO -80°C 1 year [3]

In DMSO -80°C 6 months [5]

In DMSO -20°C 1 year [4]

In DMSO -20°C 1 month [3][5]

Experimental Protocols
Preparation of Borussertib Stock Solution (10 mM in DMSO)

Equilibrate the vial of Borussertib powder to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve a final

concentration of 10 mM. For example, to a 1 mg vial of Borussertib (M.Wt: 596.68 g/mol ),

add 167.6 µL of DMSO.

Vortex the solution to mix.

If precipitation is observed, gently warm the vial to 37°C or place it in an ultrasonic bath until

the solid is completely dissolved.[5]

Aliquot the stock solution into single-use vials and store at -80°C or -20°C.

Visualizations
Borussertib's Mechanism of Action: Covalent-Allosteric Inhibition of Akt

Borussertib is a first-in-class covalent-allosteric inhibitor of the protein kinase Akt.[1][7] It

specifically binds to cysteine residues Cys296 and Cys310 in the non-catalytic domain of Akt,
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which stabilizes an inactive conformation of the kinase.[8] This prevents the downstream

signaling that promotes cell proliferation and survival.
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Caption: Borussertib inhibits the PI3K/Akt signaling pathway.

Recommended Workflow for Handling Borussertib

The following workflow ensures the integrity and optimal performance of Borussertib in

experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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